Cas no 1227579-51-2 (Ethyl 2-hydroxy-6-(trifluoromethyl)isonicotinate)

Ethyl 2-hydroxy-6-(trifluoromethyl)isonicotinate structure
1227579-51-2 structure
Product Name:Ethyl 2-hydroxy-6-(trifluoromethyl)isonicotinate
CAS No:1227579-51-2
MF:C9H8F3NO3
MW:235.15993309021
CID:4689222
Update Time:2023-08-15

Ethyl 2-hydroxy-6-(trifluoromethyl)isonicotinate Chemical and Physical Properties

Names and Identifiers

    • ethyl 2-hydroxy-6-(trifluoromethyl)isonicotinate
    • Ethyl 2-oxo-6-(trifluoromethyl)-1,2-dihydropyridine-4-carboxylate
    • AX8330646
    • Ethyl 2-hydroxy-6-(trifluoromethyl)isonicotinate
    • Inchi: 1S/C9H8F3NO3/c1-2-16-8(15)5-3-6(9(10,11)12)13-7(14)4-5/h3-4H,2H2,1H3,(H,13,14)
    • InChI Key: SZWHWKXCIQTTTJ-UHFFFAOYSA-N
    • SMILES: FC(C1=CC(C(=O)OCC)=CC(N1)=O)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 382
  • Topological Polar Surface Area: 55.4
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